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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504

Anilofos, a selective pre- and early post-emergence organophosphorus herbicide, is widely
utilized in transplanted and direct-seeded rice to control annual grassy weeds and sedges. The
timing of anilofos application is a critical determinant of its efficacy in weed control, impact on
crop health, and ultimately, the grain yield. This document provides detailed application notes
and protocols based on scientific studies to guide researchers in optimizing the use of anilofos
for weed management.

Anilofos functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAS) in
susceptible weeds.[1] This inhibition disrupts cell division and elongation, leading to stunted
growth and eventual death of the weeds.[1] It is primarily absorbed through the roots and, to a
lesser extent, through emerging shoots and leaves.[2]

Application Timing and Efficacy

Research indicates that the optimal window for anilofos application is in the early stages of
weed growth, typically as a pre-emergence or early post-emergence treatment. Application
timing is often referenced in terms of Days After Transplanting (DAT) or Days After Sowing
(DAS).

Studies have shown that applying anilofos at 6 DAT can result in higher weed control
efficiency and improved grain yield compared to an application at 3 DAT.[2] One study found
that anilofos applied at 0.3 kg a.i./ha at 6 DAT achieved a weed control efficiency of 87% and
a grain yield of 71.6 g/ha, which was marginally higher than the same dosage applied at 3 DAT
(73.6% WCE and 63.0 g/ha yield).[2] Another study evaluated a ready mixture of anilofos +
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ethoxysulfuron (390 g a.i./ha) applied at 8 DAT and found it to be effective in controlling both
grassy and broad-leaved weeds, resulting in yields comparable to weed-free plots. Generally,
applications are recommended within 3 to 10 days after transplanting.

It is crucial to note that while early application is effective, some studies have observed
temporary phytotoxicity in rice, such as stunted growth and discoloration, particularly at higher
concentrations. However, the crop typically recovers from these effects within a week.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effect of anilofos
application timing on weed control and rice yield.

Table 1: Effect of Anilofos Application Timing on Weed Control Efficiency and Rice Yield in
Transplanted Rice

Active

Application . . Weed Control Grain Yield
L Ingredient (a.i.) . Reference
Timing (DAT) Efficiency (%) (gq/ha)
Rate ( kg/ha)
3 0.3 73.6 63.0
6 0.3 87.0 71.6
8 0.39 (Anilofos + Comparable to
Ethoxysulfuron) weed-free

0.3-0.6 (GR and
5 _ - Up to 57.61
EC formulations)

0.312 (Anilofos +
10 - 48.1
Ethoxy Sulfuron)

Note: "-" indicates data not available in the cited source. Yields are highly dependent on local
conditions, rice variety, and weed pressure.

Experimental Protocols
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Below are detailed methodologies for key experiments investigating the optimal application
timing of anilofos.

Protocol 1: Comparative Efficacy of Anilofos Application
at 3 DAT vs. 6 DAT in Transplanted Rice

Objective: To determine the effect of two different application timings (3 and 6 Days After
Transplanting) of anilofos on weed control efficiency and grain yield of transplanted rice.

Materials:

Rice seedlings (e.g., variety 'IR 50"

e Anilofos 30% EC formulation

o Randomized Block Design (RBD) experimental plots
o Standard fertilizers (N, P, K)

o Knapsack sprayer with a flat fan nozzle

e Quadrat (e.g., 0.25 m?) for weed sampling

e Equipment for harvesting and yield measurement

Procedure:

Land Preparation: Prepare the experimental field with standard puddling and leveling
techniques suitable for transplanted rice.

o Experimental Design: Lay out the experiment in a Randomized Block Design with treatments
replicated at least three times. Include a hand-weeded check and an unweeded control for
comparison.

¢ Transplanting: Transplant healthy rice seedlings at the recommended spacing.

» Herbicide Application:
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o For the 3 DAT treatment, apply anilofos at the desired concentration (e.g., 0.3 kg a.i./ha)
three days after transplanting.

o For the 6 DAT treatment, apply anilofos at the same concentration six days after
transplanting.

o Apply the herbicide uniformly using a knapsack sprayer. Maintain a thin film of water in the
field during and for a few days after application.

o Data Collection:

o Weed Data: At a critical period of weed competition (e.g., 60 DAT), place a quadrat
randomly in each plot and count the number of weeds and record their dry weight after
oven drying.

o Crop Data: Record yield-attributing parameters such as the number of productive tillers
per plant and grain filling.

o Yield: Harvest the crop at maturity from a designated net plot area for each treatment and
measure the grain yield.

o Calculation: Calculate the Weed Control Efficiency (WCE) using the formula: WCE (%) =
[(Weed dry weight in unweeded control - Weed dry weight in treated plot) / Weed dry weight
in unweeded control] x 100.

 Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine the significance of differences between treatments.

Protocol 2: Evaluation of an Anilofos Tank-Mix
Application at Early Post-Emergence

Objective: To assess the efficacy of a tank-mix of anilofos with a broadleaf herbicide applied at
8 DAT for broad-spectrum weed control.

Materials:

e Rice seedlings (e.g., variety 'HKR 46")
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Ready-mix formulation of anilofos + ethoxysulfuron (or tank-mix as per desired rates)

Experimental plots laid out in an RBD

Standard agronomic inputs

Spraying and data collection equipment as in Protocol 1.
Procedure:
o Field Setup: Prepare the field and transplant rice seedlings as described in Protocol 1.

o Treatment Application: Apply the ready mixture of anilofos + ethoxysulfuron at the specified
rate (e.g., 390 g a.i./ha) at 8 days after transplanting. Include weed-free and weedy checks.

o Data Recording:

o Record the density and dry weight of both grassy and broad-leaved weeds at a suitable
interval after application.

o Measure rice growth parameters (e.g., tillers/m2, panicle length, grains/panicle, 1000-grain
weight).

o Determine the final grain yield at harvest.

e Analysis: Statistically compare the weed control efficacy and yield parameters among the
treatments.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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